Cas no 1261915-06-3 (3-(3-Cyano-2-fluorophenyl)benzoic acid)

• Product Name: 3-(3-Cyano-2-fluorophenyl)benzoic acid
• CAS No: 1261915-06-3
• MF: C₁₄H₈FNO₂
• MW: 241.217226982117
• MDL: MFCD18312615
• CID: 2763179
• PubChem ID: 53218343
• Update Time: 2025-06-14

3-(3-Cyano-2-fluorophenyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(3-CYANO-2-FLUOROPHENYL)BENZOIC ACID
• 3'-Cyano-2'-fluoro[1,1'-biphenyl]-3-carboxylic acid
• MFCD18312615
• 3-(3-Cyano-2-fluorophenyl)benzoic acid, 95%
• DTXSID50683286
• 1261915-06-3
• 3-(3-Cyano-2-fluorophenyl)benzoic acid

• MDL： MFCD18312615
• Inchi： 1S/C14H8FNO2/c15-13-11(8-16)5-2-6-12(13)9-3-1-4-10(7-9)14(17)18/h1-7H,(H,17,18)
• InChI Key： NFBWFSNGFPRKDI-UHFFFAOYSA-N
• SMILES： FC1C(C#N)=CC=CC=1C1C=CC=C(C(=O)O)C=1

Computed Properties

• Exact Mass: 241.05390666Da
• Monoisotopic Mass: 241.05390666Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 362
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 61.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Biphenylcarbonitriles

Additional information on 3-(3-Cyano-2-fluorophenyl)benzoic acid

Comprehensive Overview of 3-(3-Cyano-2-fluorophenyl)benzoic acid (CAS No. 1261915-06-3)

3-(3-Cyano-2-fluorophenyl)benzoic acid (CAS No. 1261915-06-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound belongs to the class of fluorinated benzoic acid derivatives, which are widely studied for their potential applications in drug discovery and material science. The presence of both cyano and fluoro functional groups in its molecular structure enhances its reactivity, making it a valuable intermediate in synthetic chemistry.

In recent years, the demand for fluorinated aromatic compounds like 3-(3-Cyano-2-fluorophenyl)benzoic acid has surged, driven by their role in the development of next-generation therapeutics. Researchers are particularly interested in its potential as a building block for small-molecule inhibitors targeting enzymes involved in inflammatory and metabolic disorders. The compound's high purity and stability under various conditions further contribute to its appeal in industrial and academic laboratories.

One of the most frequently searched questions related to this compound is: "What are the synthetic routes for 3-(3-Cyano-2-fluorophenyl)benzoic acid?" The synthesis typically involves multi-step reactions, starting with the fluorination of a phenyl ring followed by cyanation and carboxylation. Advanced techniques such as palladium-catalyzed cross-coupling are often employed to achieve high yields and selectivity. These methods align with the growing trend toward green chemistry, as researchers seek to minimize waste and improve energy efficiency.

The compound's physicochemical properties are also a topic of interest. With a molecular weight of 241.21 g/mol and a logP value indicative of moderate lipophilicity, 3-(3-Cyano-2-fluorophenyl)benzoic acid exhibits favorable solubility in organic solvents like dimethyl sulfoxide (DMSO) and methanol. These characteristics make it suitable for formulation studies in drug development, particularly for oral bioavailability optimization.

Another trending discussion revolves around the safety profile of 3-(3-Cyano-2-fluorophenyl)benzoic acid. While it is not classified as hazardous under standard regulations, proper handling protocols are recommended to avoid skin or eye irritation. The compound's Material Safety Data Sheet (MSDS) provides detailed guidelines for storage and disposal, emphasizing the importance of ventilation and personal protective equipment (PPE) in laboratory settings.

From an SEO perspective, keywords such as "fluorinated benzoic acid derivatives", "CAS 1261915-06-3 supplier", and "3-(3-Cyano-2-fluorophenyl)benzoic acid synthesis" are highly relevant. These terms reflect the compound's commercial and scientific significance, catering to audiences ranging from chemical manufacturers to research scientists. Additionally, the integration of AI-driven drug discovery tools has further amplified interest in this compound, as computational models predict its potential interactions with biological targets.

In conclusion, 3-(3-Cyano-2-fluorophenyl)benzoic acid (CAS No. 1261915-06-3) represents a versatile and promising candidate in modern chemistry. Its applications span from pharmaceutical intermediates to agrochemical research, aligning with global trends toward sustainable and innovative solutions. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in advancing precision medicine and material science.